Cas no 6488-97-7 (1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-)
6488-97-7 structure
Product Name:1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
CAS No:6488-97-7
MF:C11H10N4
MW:198.22390127182
CID:500608
PubChem ID:21725587
Update Time:2025-04-19
1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
- Benzimidazole,1-methyl-2-pyrazol-1-yl- (7CI,8CI)
- 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-(9CI)
- SCHEMBL18292120
- 1-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
- N-(1-methyl-2-benzimidazolyl)pyrazole
- 6488-97-7
-
- Inchi: 1S/C11H10N4/c1-14-10-6-3-2-5-9(10)13-11(14)15-8-4-7-12-15/h2-8H,1H3
- InChI Key: GEYGZAPAPPZARA-UHFFFAOYSA-N
- SMILES: N1(C)C(=NC2C=CC=CC1=2)N1C=CC=N1
Computed Properties
- Exact Mass: 198.0907
- Monoisotopic Mass: 198.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.6A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 35.64
1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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